Cas no 2680834-23-3 (benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(prop-2-yn-1-yl)carbamate)

• Product Name: benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(prop-2-yn-1-yl)carbamate
• CAS No: 2680834-23-3
• MF: C₁₄H₁₀Cl₂N₄O₂
• MW: 337.160800457001
• CID: 5625564
• PubChem ID: 165934122
• Update Time: 2025-10-30

benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680834-23-3
• benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(prop-2-yn-1-yl)carbamate
• EN300-28296518

• Inchi： 1S/C14H10Cl2N4O2/c1-2-8-20(13-18-11(15)17-12(16)19-13)14(21)22-9-10-6-4-3-5-7-10/h1,3-7H,8-9H2
• InChI Key： CMSZGYALAOYGAP-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)N(CC#C)C(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 336.0180810g/mol
• Monoisotopic Mass: 336.0180810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68.2Ų

Additional information on benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(prop-2-yn-1-yl)carbamate

Research Briefing on Benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(prop-2-yn-1-yl)carbamate (CAS: 2680834-23-3) in Chemical Biology and Pharmaceutical Applications

The compound benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(prop-2-yn-1-yl)carbamate (CAS: 2680834-23-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazine and carbamate functional groups, has demonstrated potential in various applications, including drug discovery, bioconjugation, and targeted therapy. Recent studies have explored its reactivity, stability, and interactions with biological systems, positioning it as a promising candidate for further development.

One of the key areas of interest is the compound's role as a versatile linker in bioconjugation strategies. The dichlorotriazine moiety is known for its electrophilic properties, enabling efficient coupling with nucleophilic groups such as amines and thiols in biomolecules. Meanwhile, the prop-2-yn-1-yl group offers a handle for further functionalization via click chemistry, making this compound a valuable tool for the synthesis of complex bioconjugates. Recent publications have highlighted its use in the development of antibody-drug conjugates (ADCs) and targeted drug delivery systems.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the kinetic and thermodynamic properties of benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(prop-2-yn-1-yl)carbamate in aqueous and organic solvents. The findings revealed that the compound exhibits excellent stability under physiological conditions, with a half-life exceeding 24 hours in phosphate-buffered saline (PBS) at pH 7.4. This stability is crucial for its application in biological systems, where premature degradation could compromise efficacy.

Another notable application of this compound is in the field of proteomics, where it has been employed as a reactive probe for labeling and identifying active sites in enzymes. A recent preprint on bioRxiv described its use in activity-based protein profiling (ABPP) to map the catalytic residues of serine hydrolases. The study demonstrated that the compound selectively modifies active-site residues, providing insights into enzyme mechanisms and facilitating the discovery of novel inhibitors.

From a synthetic chemistry perspective, benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(prop-2-yn-1-yl)carbamate serves as a key intermediate in the synthesis of more complex molecules. Its modular design allows for straightforward derivatization, enabling researchers to tailor its properties for specific applications. Recent patents have highlighted its utility in the preparation of kinase inhibitors and other small-molecule therapeutics, underscoring its versatility in drug discovery.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies. For instance, a 2024 study in ACS Chemical Biology explored the impact of varying the benzyl substituent on the compound's bioavailability and tissue distribution, providing valuable data for future optimization efforts.

In conclusion, benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(prop-2-yn-1-yl)carbamate (CAS: 2680834-23-3) represents a multifaceted tool in chemical biology and pharmaceutical research. Its unique combination of reactivity, stability, and modularity makes it suitable for diverse applications, from bioconjugation to drug discovery. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing therapeutic and diagnostic technologies.